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The following table summarizes the key physicochemical properties of SAR-20347 and its compliance with

common drug-likeness rules [1]:

Property
Value for
SAR-20347

Lipinski's Rule
of 5 Threshold
[2]

Rule
Violation

Ghose Filter
Threshold [2]

Veber's Rule
Threshold [2]

Molecular Weight 444.1 /

444.84
g/mol [1] [3]

≤ 500 0 180 - 480 -

# H-Bond Donors 2 [1] ≤ 5 0 - -

# H-Bond
Acceptors

7 [1] ≤ 10 0 - -

Calculated Log P
(XLogP)

3.08 [1] ≤ 5 0 -0.4 - +5.6 -

Rotatable Bonds 6 [1] - - - ≤ 10

Topological Polar
Surface Area
(TPSA)

110.69 Å²
[1]

- - - ≤ 140 Å²
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Property
Value for
SAR-20347

Lipinski's Rule
of 5 Threshold
[2]

Rule
Violation

Ghose Filter
Threshold [2]

Veber's Rule
Threshold [2]

Lipinski's Rule
Violations

0 [1] ≤ 1

SAR-20347 fully complies with Lipinski's Rule of Five, predicting a high probability of good oral

bioavailability [1] [2]. It also falls within the Ghose filter ranges and meets the criteria for Veber's Rule

(≤10 rotatable bonds and TPSA ≤140 Å²), further supporting its drug-like character [2].

Selectivity & Potency Profile

SAR-20347 is a small-molecule inhibitor that primarily targets kinases within the Janus kinase (JAK) family.

The table below details its inhibitory concentration (IC50) values, which represent the potency of the

compound against each target [3]:

Kinase
Target

Reported IC50
(nM)

Primary Cytokine Signaling Pathways Affected

TYK2 0.6 nM IL-23, IL-12, Type I Interferons (IFN-α/β) [4] [5]

JAK1 23 nM IL-6, IL-22, IFN-α/β, Common γ-chain cytokines (IL-2, IL-4, etc.)
[4] [5] [6]

JAK2 26 nM Erythropoietin (EPO), Thrombopoietin (TPO), GM-CSF [5]

JAK3 41 nM Common γ-chain cytokines (IL-2, IL-4, IL-7, IL-9, IL-15, IL-21) [5]

[6]

This data shows that SAR-20347 is a potent and selective TYK2 inhibitor with a well-defined selectivity

profile over other JAK kinases (TYK2 > JAK1 > JAK2 > JAK3) [3]. This dual TYK2/JAK1 inhibition is

strategically valuable, as many pro-inflammatory cytokines implicated in autoimmune diseases utilize these

kinases for signaling [4].
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Mechanism of Action: JAK-STAT Pathway Inhibition

SAR-20347 exerts its effects by inhibiting the JAK-STAT signaling pathway, which is crucial for the cellular

response to numerous cytokines. The following diagram illustrates this pathway and where SAR-20347 acts:
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This pathway illustrates the core mechanism by which cytokines like IL-23 and IL-22 signal through JAKs

and STATs to promote the inflammation and cellular changes seen in diseases like psoriasis. By inhibiting

TYK2 and JAK1, SAR-20347 blocks this cascade [4].

Experimental Evidence & Research Applications

Research on SAR-20347 has provided robust evidence for its therapeutic potential, primarily in immunology

and dermatology.

Key Experimental Protocols
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A pivotal study investigating SAR-20347 in psoriasis used the following methodologies [4]:

Kinase Inhibition Assay: IC50 values were determined using a radiolabeled ATP assay against a
291-kinase panel. Compounds were serially diluted in DMSO and mixed with kinase, substrate, and

³³P-ATP. Reaction radioactivity quantified via phosphorimaging determined inhibition [4].
Cellular Signaling (pSTAT) Assay: Immune cells (e.g., TF-1, NK-92) were serum-starved, pre-

treated with SAR-20347, then stimulated with cytokines (IL-12, IL-23, IL-22, IFN-α). Phosphorylation
of STAT proteins was measured using electrochemiluminescence (Meso Scale Discovery) to

calculate IC50 [4].
In Vivo Psoriasis Model: The imiquimod (IMQ)-induced psoriasis-like dermatitis model was used.

Mice were treated topically with IMQ to induce inflammation. SAR-20347 was administered orally,
and disease severity was scored based on skin thickness, scaling, and erythema. Tissue analysis

measured cytokine levels and keratinocyte activation markers [4].

Biological Findings and Therapeutic Rationale

Cellular Efficacy: SAR-20347 dose-dependently inhibited IL-12-mediated STAT4 phosphorylation (a

TYK2-dependent event) in NK-92 cells with an IC50 of 126 nM. It also potently reduced production of
interferon-gamma (IFN-γ) [3] [4].

In Vivo Efficacy: In the IMQ-induced psoriasis model, SAR-20347 treatment significantly reduced
disease pathology, including reduced keratinocyte activation and lower levels of key pro-
inflammatory cytokines (IL-23, IL-17, IL-22) compared to controls. The dual inhibition of TYK2 and
JAK1 was more effective in ameliorating disease than targeting TYK2 alone [4].

Therapeutic Rationale: The rationale for dual TYK2/JAK1 inhibition is that multiple cytokines driving
psoriatic pathology (e.g., IL-23, IL-12, IL-6, IL-22) utilize these kinases. Simultaneously blocking

several of these pathways can yield superior efficacy compared to single-target approaches [4] [5].

Conclusion

SAR-20347 serves as a compelling prototype for a dual TYK2/JAK1 inhibitor. Its strong drug-likeness,

clean selectivity profile, and proven efficacy in preclinical models of inflammation highlight its value as both

a chemical tool for research and a promising starting point for the development of new oral therapies for

immune-mediated diseases like psoriasis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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